Cas no 1961300-64-0 (3,3,3-trifluoro-2-(4-phenylphenyl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(4-phenylphenyl)propan-1-amine
• CAS No: 1961300-64-0
• MF: C₁₅H₁₄F₃N
• MW: 265.273574352264
• CID: 6421497
• PubChem ID: 121467476
• Update Time: 2025-05-20

3,3,3-trifluoro-2-(4-phenylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(4-phenylphenyl)propan-1-amine
• LJMRPAXVZDPPJH-UHFFFAOYSA-N
• 1961300-64-0
• SCHEMBL17906494
• EN300-1861225

• Inchi： 1S/C15H14F3N/c16-15(17,18)14(10-19)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9,14H,10,19H2
• InChI Key： LJMRPAXVZDPPJH-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(C2C=CC=CC=2)=CC=1)(F)F

Computed Properties

• Exact Mass: 265.10783394g/mol
• Monoisotopic Mass: 265.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 3,3,3-trifluoro-2-(4-phenylphenyl)propan-1-amine

3,3,3-Trifluoro-2-(4-phenylphenyl)propan-1-amine: A Comprehensive Overview

3,3,3-Trifluoro-2-(4-phenylphenyl)propan-1-amine, also known by its CAS number 1961300-64-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a substituted phenyl ring. The presence of the trifluoromethyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 3,3,3-trifluoro-2-(4-phenylphenyl)propan-1-amine involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the carbon-fluorine bond. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with modern green chemistry principles.

In terms of physical properties, 3,3,3-trifluoro-2-(4-phenylphenyl)propan-1-amine exhibits a high melting point due to its rigid molecular structure. The compound is also soluble in common organic solvents such as dichloromethane and acetonitrile, making it suitable for various solution-based applications. Its fluorescence properties have been explored in recent research, revealing potential applications in sensing and imaging technologies.

The electronic properties of this compound are particularly intriguing. The trifluoromethyl group acts as an electron-withdrawing group, significantly influencing the molecule's reactivity. This characteristic has led to its use in the development of novel materials for optoelectronic devices. For instance, researchers have successfully incorporated this compound into organic light-emitting diodes (OLEDs), where it serves as an efficient electron transport layer.

Beyond its material applications, 3,3,3-trifluoro-2-(4-phenylphenyl)propan-1-amine has shown promise in the field of drug discovery. Its ability to modulate specific biological pathways makes it a potential candidate for therapeutic agents. Recent studies have explored its activity against various enzymes involved in neurodegenerative diseases, with encouraging results reported in preclinical models.

In conclusion, 3,3,3-trifluoro-2-(4-phenylphenyl)propan-1-amine (CAS No: 1961300-64-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to attract the attention of researchers worldwide. As advancements in synthetic methods and material science progress, this compound is expected to play an even more pivotal role in driving innovation across various industries.